Cas no 331459-64-4 (N-(4-fluoro-3-nitrophenyl)-4-oxo-4-(pyrrolidin-1-yl)butanamide)

• Product Name: N-(4-fluoro-3-nitrophenyl)-4-oxo-4-(pyrrolidin-1-yl)butanamide
• CAS No: 331459-64-4
• MF: C₁₄H₁₆FN₃O₄
• MW: 309.292946815491
• CID: 6787105
• PubChem ID: 727032
• Update Time: 2025-07-23

N-(4-fluoro-3-nitrophenyl)-4-oxo-4-(pyrrolidin-1-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• JS-0024
• AKOS005106499
• N-(4-fluoro-3-nitrophenyl)-4-oxo-4-(pyrrolidin-1-yl)butanamide
• Oprea1_343801
• 331459-64-4
• N-(4-fluoro-3-nitrophenyl)-4-oxo-4-pyrrolidin-1-ylbutanamide

• Inchi： 1S/C14H16FN3O4/c15-11-4-3-10(9-12(11)18(21)22)16-13(19)5-6-14(20)17-7-1-2-8-17/h3-4,9H,1-2,5-8H2,(H,16,19)
• InChI Key： SRCVNPLIWDPFON-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])NC(CCC(N1CCCC1)=O)=O

Computed Properties

• Exact Mass: 309.11248416g/mol
• Monoisotopic Mass: 309.11248416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 95.2Ų

Additional information on N-(4-fluoro-3-nitrophenyl)-4-oxo-4-(pyrrolidin-1-yl)butanamide

Professional Introduction to N-(4-fluoro-3-nitrophenyl)-4-oxo-4-(pyrrolidin-1-yl)butanamide (CAS No. 331459-64-4)

N-(4-fluoro-3-nitrophenyl)-4-oxo-4-(pyrrolidin-1-yl)butanamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 331459-64-4, represents a novel class of molecules with potential therapeutic applications. Its unique structural features, characterized by a combination of fluoro and nitro substituents on a phenyl ring, alongside a pyrrolidine moiety, make it an intriguing candidate for further investigation.

The significance of this compound lies in its potential to interact with biological targets in a manner that could lead to the development of new treatments for various diseases. The presence of the fluoro group is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to enhance metabolic stability and binding affinity. In contrast, the nitro group introduces a region of electron-withdrawing character, which can influence the electronic properties of the molecule and its interactions with biological systems.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative disorders. The structure of N-(4-fluoro-3-nitrophenyl)-4-oxo-4-(pyrrolidin-1-yl)butanamide suggests that it may possess properties suitable for such applications. For instance, the pyrrolidine ring is a common pharmacophore found in many bioactive compounds, often contributing to favorable pharmacokinetic profiles and target binding interactions.

The compound's mechanism of action remains an area of active investigation. Preliminary studies have suggested that it may exert its effects by interacting with enzymes or receptors involved in critical signaling pathways. The combination of the fluoro, nitro, and pyrrolidine functionalities could potentially allow for selective binding to specific biological targets, thereby minimizing off-target effects and improving therapeutic efficacy.

One of the most exciting aspects of this compound is its potential for further chemical modification. The presence of multiple reactive sites—such as the amide bond and the aromatic ring—provides opportunities for derivatization, allowing researchers to fine-tune its properties for specific applications. This flexibility is crucial in drug discovery, where subtle changes in molecular structure can significantly impact biological activity.

The synthesis of N-(4-fluoro-3-nitrophenyl)-4-oxo-4-(pyrrolidin-1-yl)butanamide presents unique challenges due to the sensitivity of some functional groups involved. However, advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have been instrumental in facilitating the assembly of its structural framework.

In terms of pharmacological evaluation, N-(4-fluoro-3-nitrophenyl)-4-oxo-4-(pyrrolidin-1-yl)butanamide has shown promise in early-stage assays designed to assess its interaction with relevant biological targets. These studies have provided valuable insights into its potential therapeutic profile and have guided subsequent optimization efforts. The compound's ability to modulate key signaling pathways makes it an attractive candidate for further development into a novel therapeutic agent.

The integration of computational chemistry and high-throughput screening techniques has accelerated the process of identifying promising candidates like this one. By leveraging these technologies, researchers can rapidly evaluate large libraries of compounds for their potential bioactivity, reducing the time and resources required for drug discovery programs. N-(4-fluoro-3-nitrophenyl)-4-oxo-4-(pyrrolidin-1-yl)butanamide exemplifies how these modern approaches can be harnessed to uncover new therapeutic opportunities.

The future direction of research on this compound will likely involve both preclinical studies and clinical trials designed to validate its safety and efficacy in humans. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating laboratory findings into tangible therapeutic benefits for patients worldwide. The unique combination of structural features inherent in N-(4-fluoro-3-nitrophenyl)-4-oxo-4-(pyrrolidin-1-yl)butanamide positions it as a compelling subject for continued investigation.

In conclusion, N-(4-fluoro-3-nitrophenyl)-4-oxo-4-(pyrrolidin-1-yb)butanamide (CAS No. 33145964)) represents a significant advancement in pharmaceutical chemistry with potential implications for treating a wide range of diseases. Its unique structural composition and promising pharmacological properties make it an exciting candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.